5-methyl-N-(4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)-3-isoxazolecarboxamide

• IUPAC Name: 5-methyl-N-(4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)-1,2-oxazole-3-carboxamide
• InChI: InChI=1S/C12H13N3O2S/c1-7-6-9(15-17-7)11(16)14-12-13-8-4-2-3-5-10(8)18-12/h6H,2-5H2,1H3,(H,13,14,16)
• InChI Key: JGFHGPJNFQSULA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NO1)C(=O)NC2=NC3=C(S2)CCCC3
• Molecular Formula: C12H13N3O2S
• Molecular Weight: 263.32 g/mol

Description

5-methyl-N-(4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)-3-isoxazolecarboxamide, also known as ABT-288, is a compound that has gained significant attention in the scientific community due to its potential therapeutic applications. ABT-288 belongs to a class of compounds known as selective histamine 3 receptor antagonists, which have been shown to have cognitive-enhancing effects in preclinical studies.

Mechanism of Action

The mechanism of action of 5-methyl-N-(4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)-3-isoxazolecarboxamide is not fully understood, but it is believed to involve its activity as a selective histamine 3 receptor antagonist. The histamine 3 receptor is involved in the regulation of neurotransmitter release, and its antagonism by 5-methyl-N-(4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)-3-isoxazolecarboxamide may lead to increased levels of acetylcholine and other neurotransmitters in the brain, resulting in cognitive enhancement.
Biochemical and Physiological Effects:
5-methyl-N-(4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)-3-isoxazolecarboxamide has been shown to have several biochemical and physiological effects in preclinical studies. In addition to its cognitive-enhancing effects, 5-methyl-N-(4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)-3-isoxazolecarboxamide has been shown to increase wakefulness and reduce sleep in rats. It has also been shown to increase dopamine and norepinephrine levels in the prefrontal cortex, suggesting that it may have potential applications for the treatment of attention deficit hyperactivity disorder (ADHD).

Advantages and Limitations for Lab Experiments

One of the advantages of 5-methyl-N-(4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)-3-isoxazolecarboxamide for lab experiments is its selectivity for the histamine 3 receptor, which reduces the likelihood of off-target effects. However, one limitation of 5-methyl-N-(4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)-3-isoxazolecarboxamide is its poor solubility in water, which can make it difficult to administer in certain experimental settings.

Future Directions

There are several future directions for research on 5-methyl-N-(4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)-3-isoxazolecarboxamide. One area of interest is the potential therapeutic applications of 5-methyl-N-(4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)-3-isoxazolecarboxamide for cognitive disorders such as Alzheimer's disease and schizophrenia. Another area of interest is the potential use of 5-methyl-N-(4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)-3-isoxazolecarboxamide for the treatment of ADHD. Additionally, further research is needed to fully understand the mechanism of action of 5-methyl-N-(4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)-3-isoxazolecarboxamide and its effects on neurotransmitter release. Finally, the development of more soluble analogs of 5-methyl-N-(4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)-3-isoxazolecarboxamide may improve its utility in experimental settings.

Synthesis Methods

The synthesis of 5-methyl-N-(4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)-3-isoxazolecarboxamide involves several steps, including the preparation of the benzothiazole intermediate and the isoxazolecarboxamide moiety. The final compound is obtained through a coupling reaction between the two intermediates. The synthesis method has been described in detail in several publications, including a patent application filed by Abbott Laboratories, the developer of 5-methyl-N-(4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)-3-isoxazolecarboxamide.

Scientific Research Applications

5-methyl-N-(4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)-3-isoxazolecarboxamide has been extensively studied in preclinical models for its cognitive-enhancing effects. In a study conducted by Abbott Laboratories, 5-methyl-N-(4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)-3-isoxazolecarboxamide was shown to improve cognitive function in rats in a variety of tests, including the novel object recognition test and the Morris water maze test. These results have been replicated in several other studies, suggesting that 5-methyl-N-(4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)-3-isoxazolecarboxamide has potential therapeutic applications for cognitive disorders such as Alzheimer's disease and schizophrenia.